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Compound of Interest

Compound Name: Z-Arg-Leu-Arg-Gly-Gly-AMC

Cat. No.: B15138243 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Z-Arg-Leu-Arg-Gly-Gly-AMC (Z-RLRGG-AMC) is a highly sensitive fluorogenic peptide

substrate used for the detection and characterization of various deubiquitinating enzymes

(DUBs) and viral proteases. The pentapeptide sequence, Arg-Leu-Arg-Gly-Gly, mimics the C-

terminal sequence of ubiquitin, making it a specific substrate for enzymes that recognize and

cleave this motif. Upon enzymatic cleavage of the amide bond between the C-terminal glycine

and the 7-amino-4-methylcoumarin (AMC) group, the highly fluorescent AMC is released. The

resulting fluorescence can be monitored in real-time to determine enzyme activity.

This document provides detailed application notes and protocols for the use of Z-Arg-Leu-Arg-
Gly-Gly-AMC in enzymatic assays, including recommended working concentrations, buffer

conditions, and kinetic analysis.

Substrate Properties and Handling
Proper handling and storage of Z-Arg-Leu-Arg-Gly-Gly-AMC are crucial for maintaining its

stability and activity.
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Property Value

Synonyms Z-RLRGG-AMC

Molecular Formula C40H56N12O9

Molecular Weight 848.95 g/mol

Excitation Wavelength 340-380 nm[1]

Emission Wavelength 440-460 nm[1]

Appearance Solid lyophilized powder[1]

Solubility Soluble in DMSO and 10% acetic acid[1][2]

Storage

Store lyophilized powder at -20°C. Protect from

light and moisture. Stock solutions in DMSO can

be stored at -20°C or -80°C; avoid repeated

freeze-thaw cycles.[2][3]

Target Enzymes and Working Concentrations
Z-Arg-Leu-Arg-Gly-Gly-AMC is a versatile substrate for a range of enzymes. The optimal

working concentration can vary depending on the specific enzyme and assay conditions.

Target Enzyme Enzyme Family
Typical Working
Concentration

Ubiquitin C-terminal

Hydrolases (e.g., UCH-L1,

UCH-L3)[1][4]

Deubiquitinating Enzyme 10 - 100 µM[1][4]

Isopeptidase T (USP5)[4] Deubiquitinating Enzyme 20 - 100 µM[4]

SARS-CoV Papain-like

Protease (PLpro)[2][3]
Viral Cysteine Protease 10 - 50 µM

Kinetic Parameters
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The following table summarizes a reported kinetic parameter for the cleavage of Z-Arg-Leu-
Arg-Gly-Gly-AMC by a specific deubiquitinating enzyme.

Enzyme kcat/Km (M⁻¹s⁻¹)

Isopeptidase T (IPaseT) 95[5][6]

Signaling Pathways and Enzyme Function
The target enzymes of Z-Arg-Leu-Arg-Gly-Gly-AMC are involved in critical cellular and

pathological processes.

Ubiquitin-Proteasome System
Ubiquitin C-terminal hydrolases (UCHs) and Isopeptidase T are key regulators of the ubiquitin-

proteasome system (UPS). The UPS is a major pathway for protein degradation in eukaryotic

cells, controlling the levels of numerous regulatory proteins involved in signal transduction, cell

cycle progression, and apoptosis. DUBs, including UCHs, reverse the process of ubiquitination,

thereby rescuing proteins from degradation or modulating their activity.
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1. Prepare Assay Buffer
and Reagent Solutions

2. Add Enzyme to
Microplate Wells

3. (Optional) Add Inhibitor
and Pre-incubate

4. Initiate Reaction with
Z-RLRGG-AMC Substrate

5. Measure Fluorescence Kinetics

6. Analyze Data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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concentration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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